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These comprehensive application notes and protocols are designed for researchers, scientists,
and drug development professionals engaged in the analysis and modeling of Beryllium-10
(*°Be) data. This document provides an overview of key software used in the field, detailed
experimental and data analysis protocols, and visualizations of the associated workflows.

Overview of Beryllium-10 Data Analysis and
Modeling Software

The analysis of 1°Be data, particularly for applications in geochronology and climate science,
relies on a suite of specialized software. These tools can be broadly categorized into two
groups: those for calculating exposure ages and erosion rates from measured 1°Be
concentrations, and those for modeling the atmospheric production, transport, and deposition
of 1°Be.

Exposure Age and Erosion Rate Calculation Software

A variety of calculators are available for determining surface exposure ages and erosion rates
using cosmogenic nuclides like °Be. These tools typically require specific input data regarding
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sample location, shielding, and analytical results.[1]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cryospheric-geomorphology-dating-glacial-landforms/cosmogenic-nuclide-dating-cryospheric-geomorphology/calculating-and-presenting-cosmogenic-nuclide-ages/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Primary Input Data
Software/Tool ) Key Features Output Data
Function Format
- Web-based )
] Text input of
) Calculate interface.-
Online _ sample
) exposure ages Supports multiple
cosmogenic- , _ parameters Exposure age,
) and erosion rates  scaling models.- ) )
nuclide _ _ (latitude, erosion rate, and
for various Different ) )
calculators ] ) longitude, associated
cosmogenic versions _ o
(formerly , _ elevation, etc.) uncertainties.
nuclides, available (stable,

CRONUS-Earth)

including 1°Be.[2]

developmental,
archived).[2]

and °Be

concentration.[3]

iceTEA

Calculates and
plots cosmogenic
nuclide exposure

ages.[4]

-Uses a
modified
CRONUScalc
framework.- Can
plot kernel
density estimates
and transects.-
Accounts for

isostatic uplift.[1]

Formatted text
file with sample
data and nuclide

concentrations.

Calculated ages,
statistical
analysis of age
populations, and

graphical plots.
[4]

CREp (Cosmic

Computes

- Online tool with
a map-based
interface.-
Incorporates

Lal/Stone and

User input

through a web

Exposure ages

exposure ages ] with detailed
Ray Exposure LSD scaling form for sample )
for 1°Be, 3He, ] calculation
program) models.- Choice parameters and
and 38CL.[5][6][7] parameters.
of standard or measurements.
ERA40
atmosphere
models.[5][6]
CosmocCalc Excel add-in for - User-friendly Data entered into  Exposure ages,

a range of interface within an Excel erosion rates,
cosmaogenic Microsoft Excel.-  spreadsheet. and graphical
Calculates representations.
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nuclide

calculations.[8]

production rate
scaling factors,
shielding
corrections, and
visualizes results
on "banana
plots".[8]

Radiocarbon

calibration and
OxCal '

chronological

modeling.[9]

- Primarily for 14C
dating but can be
used for age-
depth modeling
of sediment and
ice cores
containing °Be
records.-
Bayesian
statistical
framework.[10]
[11][12]

Text command
files or user
interface for data

entry.[9]

Calibrated age
ranges and age-
depth models.
[11]

Atmospheric Modeling Software

Global climate and atmospheric transport models are employed to simulate the lifecycle of

1°Be, from its production in the upper atmosphere to its deposition in natural archives like ice

sheets and marine sediments. These models are crucial for interpreting 1°Be records as proxies

for past solar activity and climate change.
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Model

Primary Function

Key Features

Relevant For

NASA GISS ModelE

Simulates global
climate and can be
configured to include
interactive
atmospheric chemistry

and tracers like 1°Be.

- Framework for
various Earth System
Model configurations.-
Used for transient
simulations to study

10Be as a climate

proxy.

Reconstructing past
climate and solar
activity from 1°Be

records.

An atmospheric

general circulation

- Simulates the
production, transport,
and deposition of

radionuclides.- Used

Understanding the

relationship between

ECHAMS5-HAM model that includes to investigate the climate, atmospheric
aerosol-climate influence of climate on  transport, and °Be
interactions.[13] 1°Be deposition in deposition.

polar ice cores.[14]

[15][16][17]

- Can simulate "Be

and 1°Be using

) various production Improving

A global 3-D chemical ] ]

rate scenarios.- understanding of
transport model for ) ]

GEOS-Chem Evaluates the radionuclide transport

atmospheric

composition.

influence of
production
uncertainties on

simulations.[18]

and deposition

processes.

Experimental and Data Analysis Protocols

Protocol for Sample Preparation and AMS Measurement
of °Be in Quartz

This protocol outlines the standard steps for the extraction of 1°Be from quartz-bearing rock

samples and subsequent measurement by Accelerator Mass Spectrometry (AMS).
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o Sample Collection and Preparation:

(¢]

Collect rock samples from the surface of interest.

[¢]

Record sample location (latitude, longitude, elevation), thickness, and any shielding
factors (e.g., from topography or snow cover).[1]

[¢]

Crush and sieve the sample to isolate the desired grain size fraction.

[e]

Separate quartz from other minerals using magnetic and heavy liquid separation
techniques.

e Quartz Purification:

o Etch the quartz grains in a dilute hydrofluoric (HF) acid solution to remove meteoric 1°Be
(1°Be produced in the atmosphere and deposited on the sample).

o Repeatedly rinse with deionized water.
e Beryllium Extraction:
o Dissolve the purified quartz in concentrated HF after adding a °Be carrier solution.

o Separate beryllium from other elements through a series of chemical precipitation and ion-
exchange chromatography steps.

o Target Preparation and AMS Measurement:
o Convert the purified beryllium into beryllium oxide (BeO).
o Press the BeO into a target holder for insertion into the AMS.

o Measure the 1°Be/°Be ratio using AMS. The 1°Be concentration is then calculated based
on the known amount of °Be carrier added.

Protocol for Calculating Exposure Age using an Online
Calculator
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This protocol provides a generalized workflow for calculating a surface exposure age using a
web-based tool like the "Online cosmogenic-nuclide calculators”.

» Data Compilation:

o Gather all necessary sample information as detailed in the table below. This information is
essential for accurate age calculations.[1]

Parameter

Description

Sample ID

Unique identifier for the sample.

Latitude & Longitude

Geographic coordinates of the sample location.

Elevation/Altitude

Elevation of the sample location in meters.

Sample Thickness

Thickness of the sample in centimeters.

Sample Density

Density of the sample in g/cm3.

Shielding Correction

Factor to account for topographic shielding (1

for no shielding).

Erosion Rate

Assumed erosion rate of the surface in cm/yr.

10Be Concentration

Measured concentration of 1°Be in atoms/g.

10Be Uncertainty

Uncertainty in the 1°Be concentration

measurement.

AMS Standard

The standard used for the AMS measurement.

e Accessing the Calculator:

o Navigate to the website of the chosen online calculator (e.g., the calculators hosted by the
University of Washington).[2]

e Data Input:

o Enter the compiled sample data into the respective fields of the online form. Ensure that
the units are correct.[3]
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e Selection of Calculation Parameters:

o Choose the appropriate scaling scheme and production rate. These selections should be
justified based on the study location and current scientific consensus.[1]

e Calculation and Results:
o Initiate the calculation. The tool will output the exposure age and its uncertainty.

o Record all input parameters and the chosen scaling scheme and production rate along
with the results for reproducibility.

Visualized Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate key workflows in 1°Be data
analysis and modeling.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cryospheric-geomorphology-dating-glacial-landforms/cosmogenic-nuclide-dating-cryospheric-geomorphology/calculating-and-presenting-cosmogenic-nuclide-ages/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Field & Lab Work

Sample Collection
(Rock/Sediment/Ice)

Sample Preparation
(Crushing, Sieving)

Quartz Purification
(Acid Etching)

Beryllium Extraction
(Dissolution, Chromatography)

AMS Measurement
(*°Be/°Be Ratio)

Data Analysis

10Be Concentration
Calculation

Exposure Age / Erosion Rate
Calculation (e.g., CREp, iceTEA)

Interpretation

y

Geochronological Interpretation
(e.g., Glacial Moraine Dating)

Click to download full resolution via product page

Caption: Workflow for 1°Be exposure age dating.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1236284/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-beryllium-10-data-analysis-and-modeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Model Inputs
Climate Forcings . .
(SST, Sea Ice, GHGs) Solar Irradiance Data Geomagnetic Field Model

Atmospheric Modeling

10Be Production Module

Global Climate Model
(e.g., GISS ModelE, ECHAM5-HAM)

Atmospheric Transport & Deposition

Model Output|& Application

Simulated 1°Be Deposition Flux

Interpretation of Proxy Records
(Ice Cores, Sediments)

Click to download full resolution via product page

Caption: Workflow for modeling atmospheric 1°Be.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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